Cas no 56918-85-5 (Acetamide, 2-cyano-2-(3-hydrazino-1H-isoindol-1-ylidene)-N-phenyl-)

56918-85-5 structure
Product name:Acetamide, 2-cyano-2-(3-hydrazino-1H-isoindol-1-ylidene)-N-phenyl-
Acetamide, 2-cyano-2-(3-hydrazino-1H-isoindol-1-ylidene)-N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, 2-cyano-2-(3-hydrazino-1H-isoindol-1-ylidene)-N-phenyl-
- 2-cyano-2-(3-hydrazinylisoindol-1-ylidene)-N-phenylacetamide
- 56918-85-5
- 2-Cyano-2-(3-hydrazinyl-1H-isoindol-1-ylidene)-N-phenylacetamide
-
- Inchi: InChI=1S/C17H13N5O/c18-10-14(17(23)20-11-6-2-1-3-7-11)15-12-8-4-5-9-13(12)16(21-15)22-19/h1-9H,19H2,(H,20,23)(H,21,22)/b15-14-
- InChI Key: BVPZKZRLBXAJOV-PFONDFGASA-N
- SMILES: C(/C(=C1\C2C(=CC=CC=2)C(NN)=N\1)/C(NC1C=CC=CC=1)=O)#N
Computed Properties
- Exact Mass: 303.11219
- Monoisotopic Mass: 303.11201006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 579
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103Ų
- XLogP3: 1.7
Experimental Properties
- PSA: 103.3
Acetamide, 2-cyano-2-(3-hydrazino-1H-isoindol-1-ylidene)-N-phenyl- Related Literature
-
Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
-
Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
-
Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
-
Liang Li,Binghan Wu,Gengnan Li,Yongsheng Li RSC Adv., 2016,6, 28904-28911
-
R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
56918-85-5 (Acetamide, 2-cyano-2-(3-hydrazino-1H-isoindol-1-ylidene)-N-phenyl-) Related Products
- 1356489-15-0((S)-3-(4-(TRIFLUOROMETHYL)PHENYL)PYRROLIDINE HCL)
- 144525-40-6(Oxyresveratrol 3'-O-β-D-glucopyranoside)
- 2227749-10-0((2R)-4-(3-methoxypyridin-2-yl)butan-2-ol)
- 941950-50-1(3,3-dimethyl-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}butanamide)
- 1251202-96-6(1-(2-Pyrimidinylmethyl)-4-piperidinecarboxaldehyde)
- 2248316-79-0(6-(4-Bromopyrazol-1-yl)pyridazine-3-carbaldehyde)
- 898406-23-0(4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl benzenesulfonate)
- 2171693-54-0(2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidin-4-yl}acetic acid)
- 951486-20-7(2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2,5-dimethoxyphenyl)acetamide)
- 2034484-29-0(N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl-6-(trifluoromethyl)pyridine-3-carboxamide)
Recommended suppliers
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk

Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
